Cas no 1258639-71-2 (tert-butyl 3-carbamimidoylpiperidine-1-carboxylate hydrochloride)

tert-butyl 3-carbamimidoylpiperidine-1-carboxylate hydrochloride structure

1258639-71-2 structure

Product Name:tert-butyl 3-carbamimidoylpiperidine-1-carboxylate hydrochloride

CAS No:1258639-71-2

MF:C₁₁H₂₂ClN₃O₂

MW:263.764281749725

MDL:MFCD13493392

CID:4565290

PubChem ID:50988066

Update Time:2024-11-08

tert-butyl 3-carbamimidoylpiperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-N-Boc-3-carbamimidoyl-piperidine hydrochloride
- 1-Piperidinecarboxylic acid, 3-(aminoiminomethyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1)
- tert-butyl 3-carbamimidoylpiperidine-1-carboxylate hydrochloride
- CS-0079088
- 1258639-71-2
- EN300-260566
- SB32303
- Z1815149206
- tert-butyl 3-carbamimidoylpiperidine-1-carboxylate;hydrochloride
- MDL： MFCD13493392
- Inchi： 1S/C11H21N3O2.ClH/c1-11(2,3)16-10(15)14-6-4-5-8(7-14)9(12)13;/h8H,4-7H2,1-3H3,(H3,12,13);1H
- InChI Key： HIRSVXRULPSOKB-UHFFFAOYSA-N
- SMILES： Cl.O(C(C)(C)C)C(N1CCCC(C(=N)N)C1)=O

Computed Properties

Exact Mass: 263.1400546g/mol
Monoisotopic Mass: 263.1400546g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 283
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.4Å²

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